Cas no 1956376-72-9 (Ethyl 4-aminotetrahydrofuran-3-carboxylate hydrochloride)

• Product Name: Ethyl 4-aminotetrahydrofuran-3-carboxylate hydrochloride
• CAS No: 1956376-72-9
• MF: C₇H₁₄ClNO₃
• MW: 195.643961429596
• CID: 5153324
• Update Time: 2025-06-27

Ethyl 4-aminotetrahydrofuran-3-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-aminotetrahydrofuran-3-carboxylate hydrochloride

• Inchi： 1S/C7H13NO3.ClH/c1-2-11-7(9)5-3-10-4-6(5)8;/h5-6H,2-4,8H2,1H3;1H
• InChI Key： UDFXHTHWIFPDPJ-UHFFFAOYSA-N
• SMILES： C(C1COCC1N)(=O)OCC.Cl

Additional information on Ethyl 4-aminotetrahydrofuran-3-carboxylate hydrochloride

Ethyl 4-Aminotetrahydrofuran-3-Carboxylate Hydrochloride: A Comprehensive Overview

Ethyl 4-aminotetrahydrofuran-3-carboxylate hydrochloride, also known by its CAS number 1956376-72-9, is a versatile compound with significant applications in various fields of chemistry and pharmacology. This compound is a derivative of tetrahydrofuran (THF), a five-membered cyclic ether, and incorporates an ethyl ester group and an amino group within its structure. The presence of these functional groups makes it highly reactive and suitable for a wide range of chemical transformations.

The tetrahydrofuran ring in this compound serves as a flexible and electron-rich platform, enabling the formation of stable intermediates in organic synthesis. The ethyl ester group enhances the compound's solubility in organic solvents, making it easier to handle during laboratory procedures. Additionally, the amino group introduces nucleophilic properties, which are crucial for reactions such as alkylation, acylation, and amidation.

Recent studies have highlighted the potential of ethyl 4-aminotetrahydrofuran-3-carboxylate hydrochloride in the synthesis of bioactive molecules. Researchers have utilized this compound as a key intermediate in the development of novel drugs targeting various diseases, including cancer and neurodegenerative disorders. Its ability to participate in enamine chemistry has been particularly valuable in constructing complex molecular architectures with high precision.

In terms of synthesis, ethyl 4-aminotetrahydrofuran-3-carboxylate hydrochloride can be prepared through several routes. One common method involves the reaction of tetrahydrofuran with an appropriate ethylating agent in the presence of an acid catalyst. The amino group is then introduced via reductive amination or other amine-forming reactions. The hydrochloride salt form is typically obtained by protonation of the amino group under acidic conditions, ensuring optimal stability and solubility for subsequent applications.

The physical properties of this compound are well-documented. It has a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane, ethyl acetate, and ethanol. Its molecular weight is 181.68 g/mol, and it exhibits a slight odor characteristic of its functional groups.

One of the most promising areas of research involving ethyl 4-aminotetrahydrofuran-3-carboxylate hydrochloride is its application in drug delivery systems. Scientists have explored its use as a carrier for poorly water-soluble drugs, leveraging its ability to form stable complexes with such compounds. This property has led to investigations into its potential use in nanotechnology-based drug delivery platforms.

Moreover, recent advancements in green chemistry have prompted researchers to evaluate the environmental impact of synthesizing and using this compound. Studies indicate that its production can be optimized to reduce waste and energy consumption, aligning with sustainable practices in the chemical industry.

In conclusion, ethyl 4-aminotetrahydrofuran-3-carboxylate hydrochloride (CAS No: 1956376-72-9) is a multifaceted compound with extensive applications across diverse scientific domains. Its unique structural features make it an invaluable tool in organic synthesis, drug development, and advanced material science. As research continues to uncover new possibilities for this compound, its role in shaping future innovations is expected to grow significantly.